(1R,8S,10R,15S,22S,29R)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane

• Description: Xestospongin C is an organic heteropentacyclic compound that is isolated from the marine sponge Xestospongia exigua. It has a role as a marine metabolite, an IP3 receptor antagonist, an EC 2.7.10.1 (receptor protein-tyrosine kinase) inhibitor and an antineoplastic agent. It is an organic heteropentacyclic compound, a macrocycle, an oxacycle, an organonitrogen heterocyclic compound, a tertiary amino compound and an alkaloid.; Araguspongine E is a natural product found in Neopetrosia chaliniformis and Xestospongia with data available.
• CAS No.: 88903-69-9
• Product Name: (1R,8S,10R,15S,22S,29R)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane
• Molecular Formula: C28H50N2O2
• Molecular Weight: 446.7 g/mol
• IUPAC Name: (1R,8R,10S,15S,22R,29S)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane
• Standard InChI: InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m1/s1
• Standard InChIKey: PQYOPBRFUUEHRC-HCKQMYSWSA-N
• Isomeric SMILES: C1CCC[C@@H]2CCN3CCC[C@@H]([C@@H]3O2)CCCCCC[C@@H]4CCN5CCC[C@H]([C@@H]5O4)CC1
• SMILES: C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
• Canonical SMILES: C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Xestospongin C; Xestospongin-C
• Reference: 1: Wei H, Inan S. Dual effects of neuroprotection and neurotoxicity by general anesthetics: role of intracellular calcium homeostasis. Prog Neuropsychopharmacol Biol Psychiatry. 2013 Dec 2;47:156-61. doi: 10.1016/j.pnpbp.2013.05.009. Epub 2013 May 28. Review. PubMed PMID: 23721657; PubMed Central PMCID: PMC3791176.; 2: Peng L, Li B, Du T, Wang F, Hertz L. Does conventional anti-bipolar and antidepressant drug therapy reduce NMDA-mediated neuronal excitation by downregulating astrocytic GluK2 function? Pharmacol Biochem Behav. 2012 Feb;100(4):712-25. doi: 10.1016/j.pbb.2011.03.021. Epub 2011 Apr 2. Review. PubMed PMID: 21463649.; 3: Parry H, McDougall A, Whitaker M. Endoplasmic reticulum generates calcium signalling microdomains around the nucleus and spindle in syncytial Drosophila embryos. Biochem Soc Trans. 2006 Jun;34(Pt 3):385-8. Review. PubMed PMID: 16709168.
• PubChem Compound: 9846431
• Last Modified: Apr 15 2024